![molecular formula C18H17NO4S B2657262 2-Tosyl-2,3-dihydro-1H-benzo[c]azepine-4-carboxylic acid CAS No. 2193067-99-9](/img/structure/B2657262.png)
2-Tosyl-2,3-dihydro-1H-benzo[c]azepine-4-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-Tosyl-2,3-dihydro-1H-benzo[c]azepine-4-carboxylic acid” is a compound that belongs to the class of seven-membered heterocycles known as azepines . Azepines are key structural fragments in a wide range of biologically active substances .
Synthesis Analysis
The synthesis of azepine derivatives like “this compound” often involves methods for recyclization of small and medium carbo-, oxa- or azacyclanes, as well as multicomponent heterocyclization reactions . The target benzoazepine is formed through the intermediate five-membered azacycle followed by rearrangement leading to a carbocation .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by a seven-membered heterocyclic ring containing one nitrogen atom . This structure is common among azepines and their derivatives .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “this compound” typically involve [1,7]-electrocyclization reactions of unsaturated azomethine ylides and azatriene anions .Scientific Research Applications
Structural Analysis and Synthetic Pathways
Hydrogen-bonded Assembly of Benzazepine Derivatives : A study by Guerrero et al. (2014) presents the structural analysis of four related benzazepine derivatives leading to a benzazepine carboxylic acid. Through crystallographic studies, the paper discusses the assembly of these compounds in different dimensions, highlighting the significance of hydrogen bonding in their structural formation Guerrero, S. A., Sanabria, C. M., Palma, A., Cobo, J., & Glidewell, C. (2014).
Concurrent Synthesis of Dibenzoazepines and Azocines : Research by Quintero et al. (2019) describes a concise and efficient method for the concurrent synthesis of 6,11-dihydrodibenzo[b,e]azepines and 5,6,11,12-tetrahydrodibenzo[b,f]azocines, showing the versatility of synthetic approaches for creating complex benzazepine-based structures Quintero, L. M. A., Palma, A., Cobo, J., & Glidewell, C. (2019).
Synthesis of Tetrahydro-1-benzazepines : Guerrero et al. (2020) report a versatile approach to synthesize novel tetrahydro-1H-benzo[b]azepine-2-carboxylic acids and tetrahydro-1-benzazepines, further demonstrating the chemical flexibility and potential applications of benzazepine derivatives in creating fused heterocyclic units Guerrero, S. A., Ramírez, J. E., Sanabria, C. M., Acosta, L. M., Cobo, J., Nogueras, M., & Palma, A. (2020).
Potential Biological Activities
Antineoplastic Agents : Koebel et al. (1975) explored the synthesis of thieno[2,3-b]azepin-4-ones as potential antineoplastic agents, underscoring the interest in benzazepine derivatives for their potential medicinal applications, despite preliminary data not indicating significant activity Koebel, R. F., Needham, L., & Blanton, C. (1975).
Analgesic and Anti-inflammatory Activities : Muchowski et al. (1985) synthesized azepine derivatives and assessed their analgesic and anti-inflammatory activities, demonstrating the potential therapeutic benefits of benzazepine compounds Muchowski, J. M., Unger, S. H., Ackrell, J., Cheung, P., Cooper, G. F., Cook, J., Gallegra, P., Halpern, O., Koehler, R., & Kluge, A. F. (1985).
Future Directions
The synthesis of seven-membered heterocycles like azepines continues to be a topic of interest in research, driven by the desire to expand the methods of organic synthesis, create new libraries of azepines, and reveal previously unknown unique pharmacological properties of these compounds to discover new drugs .
Properties
IUPAC Name |
2-(4-methylphenyl)sulfonyl-1,3-dihydro-2-benzazepine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17NO4S/c1-13-6-8-17(9-7-13)24(22,23)19-11-15-5-3-2-4-14(15)10-16(12-19)18(20)21/h2-10H,11-12H2,1H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBRYICCLLIMIJW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CC3=CC=CC=C3C=C(C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.